2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide

• IUPAC Name: 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide
• InChI: InChI=1S/C15H14ClNO2/c1-10-6-7-13(14(16)8-10)15(18)17-11-4-3-5-12(9-11)19-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: RTJLBHQLYMYVRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=CC=C2)OC)Cl
• Molecular Formula: C15H14ClNO2
• DSSTOX Substance ID: DTXSID50985010
• Molecular Weight: 275.73 g/mol
• CAS RN: 6637-84-9

Description

2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide, also known as CM156, is a chemical compound with potential applications in scientific research. This compound is a member of the benzamide family and has a molecular weight of 295.77 g/mol. CM156 has been shown to have potential in the field of cancer research due to its ability to inhibit the activity of certain enzymes.

Mechanism of Action

2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide inhibits PARP activity by binding to the enzyme's catalytic site. This prevents the enzyme from functioning properly, leading to increased DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide has been shown to have a selective inhibitory effect on PARP activity, meaning it does not affect other enzymes involved in DNA repair processes. This selectivity makes it a promising candidate for cancer treatment. Additionally, 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide has been shown to have low toxicity in normal cells, further supporting its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide in lab experiments is its selectivity for PARP inhibition. This allows for more targeted research on the role of this enzyme in cancer development and treatment. However, one limitation is that 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide is not currently available commercially and must be synthesized in the lab, which can be time-consuming and expensive.

Future Directions

There are several potential future directions for research on 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further research is needed to fully understand the mechanism of action of 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide and its potential use in different types of cancer. Finally, the development of more efficient and cost-effective synthesis methods for 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide could help to facilitate its use in future research and potential clinical applications.

Synthesis Methods

The synthesis of 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide involves the reaction of 2-chloro-4-methylbenzoic acid with 3-methoxyaniline in the presence of thionyl chloride. The resulting product is then treated with ammonia to yield 2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide.

Scientific Research Applications

2-chloro-N-(3-methoxyphenyl)-4-methylbenzamide has been studied for its potential use in cancer research. Specifically, it has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. Inhibition of this enzyme can lead to increased sensitivity of cancer cells to chemotherapy and radiation therapy.